Cas no 1326936-25-7 (6-chloro-3-(morpholine-4-carbonyl)-N-{[2-(trifluoromethyl)phenyl]methyl}quinolin-4-amine)

• Product Name: 6-chloro-3-(morpholine-4-carbonyl)-N-{[2-(trifluoromethyl)phenyl]methyl}quinolin-4-amine
• CAS No: 1326936-25-7
• MF: C₂₂H₁₉ClF₃N₃O₂
• MW: 449.85337471962
• CID: 5323839
• PubChem ID: 53333957
• Update Time: 2023-11-20

6-chloro-3-(morpholine-4-carbonyl)-N-{[2-(trifluoromethyl)phenyl]methyl}quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [6-Chloro-4-[[[2-(trifluoromethyl)phenyl]methyl]amino]-3-quinolinyl]-4-morpholinylmethanone
• 1326936-25-7
• AKOS005732873
• [6-chloro-4-[[2-(trifluoromethyl)phenyl]methylamino]quinolin-3-yl]-morpholin-4-ylmethanone
• (6-chloro-4-{[2-(trifluoromethyl)benzyl]amino}quinolin-3-yl)(morpholin-4-yl)methanone
• F6609-6711
• 6-chloro-3-(morpholine-4-carbonyl)-N-{[2-(trifluoromethyl)phenyl]methyl}quinolin-4-amine
• (6-chloro-4-((2-(trifluoromethyl)benzyl)amino)quinolin-3-yl)(morpholino)methanone
• STL128396

• Inchi： 1S/C22H19ClF3N3O2/c23-15-5-6-19-16(11-15)20(17(13-27-19)21(30)29-7-9-31-10-8-29)28-12-14-3-1-2-4-18(14)22(24,25)26/h1-6,11,13H,7-10,12H2,(H,27,28)
• InChI Key： DSIDVJLWXUPXCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCOCC1)=O)NCC1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 449.1117890g/mol
• Monoisotopic Mass: 449.1117890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.7±50.0 °C(Predicted)
• pka: 5.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides